Cas no 2228055-74-9 ((2R)-2-(pentan-2-yl)oxirane)

• Product Name: (2R)-2-(pentan-2-yl)oxirane
• CAS No: 2228055-74-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 5945000
• PubChem ID: 164664018
• Update Time: 2025-05-25

(2R)-2-(pentan-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(pentan-2-yl)oxirane
• 2228055-74-9
• EN300-1782196

• Inchi： 1S/C7H14O/c1-3-4-6(2)7-5-8-7/h6-7H,3-5H2,1-2H3/t6?,7-/m0/s1
• InChI Key： YJNBGESTCBYXQO-MLWJPKLSSA-N
• SMILES： O1C[C@H]1C(C)CCC

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(pentan-2-yl)oxirane

Professional Introduction to Compound with CAS No. 2228055-74-9 and Product Name: (2R)-2-(pentan-2-yl)oxirane

CAS No. 2228055-74-9 and the product name (2R)-2-(pentan-2-yl)oxirane refer to a specific organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of extensive studies due to its potential applications in various biochemical and medicinal contexts. The (2R)-configuration of the oxirane ring imparts distinct stereochemical features, making it a valuable scaffold for the development of novel therapeutic agents.

The (2R)-2-(pentan-2-yl)oxirane molecule is a derivative of epoxide, a class of compounds known for their reactivity and utility in synthetic chemistry. The presence of the pentan-2-yl side chain introduces a degree of flexibility and specificity to the molecule, which can be exploited in drug design. Recent advancements in medicinal chemistry have highlighted the importance of stereospecificity in drug development, and compounds like (2R)-2-(pentan-2-yl)oxirane are being explored for their potential to interact selectively with biological targets.

In recent years, there has been growing interest in the use of oxirane derivatives as intermediates in the synthesis of bioactive molecules. The (2R)-configuration of this compound suggests that it may exhibit unique pharmacological properties compared to its enantiomers. Studies have shown that oxirane-based compounds can serve as effective tools for modulating enzyme activity and receptor binding. For instance, modifications to the side chain of (2R)-2-(pentan-2-yl)oxirane have been investigated for their ability to enhance binding affinity to specific protein targets.

One of the most compelling aspects of (2R)-2-(pentan-2-yl)oxirane is its potential as a building block for more complex molecules. The oxirane ring can undergo various chemical transformations, allowing chemists to tailor its properties for specific applications. In particular, ring-opening reactions of epoxides have been widely used to introduce diverse functional groups into molecular structures. This versatility makes (2R)-2-(pentan-2-yl)oxirane a valuable asset in synthetic chemistry, particularly for the development of peptidomimetics and other therapeutic agents.

Recent research has also explored the use of (2R)-2-(pentan-2-yl)oxirane in the context of drug delivery systems. The compound's ability to form stable complexes with other molecules has been leveraged to create prodrugs that release active pharmaceutical ingredients under specific physiological conditions. This approach has shown promise in improving drug bioavailability and reducing side effects. Furthermore, the stereochemical purity of (2R)-2-(pentan-2-yl)oxirane ensures that its interactions with biological systems are predictable and controllable, which is crucial for developing safe and effective therapeutics.

The synthesis of (2R)-2-(pentan-2-yl)oxirane presents unique challenges due to its stereospecific nature. However, advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. Techniques such as chiral auxiliary-assisted synthesis and biocatalytic methods have been employed to achieve this goal. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion, CAS No. 2228055-74-9 and its corresponding product name (2R)-2-(pentan-2-yl)oxirane represent a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive candidate for further development. As our understanding of biochemical pathways continues to expand, compounds like (2R)-2-(pentan-2-yl)oxirane will likely play an increasingly important role in the discovery and development of new therapeutic agents.